1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]pyrrolidine oxalate

• IUPAC Name: 1-[4-(4-methoxyphenoxy)but-2-ynyl]pyrrolidine;oxalic acid
• InChI: InChI=1S/C15H19NO2.C2H2O4/c1-17-14-6-8-15(9-7-14)18-13-5-4-12-16-10-2-3-11-16;3-1(4)2(5)6/h6-9H,2-3,10-13H2,1H3;(H,3,4)(H,5,6)
• InChI Key: HUQPTHNKEBBKHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC#CCN2CCCC2.C(=O)(C(=O)O)O
• Molecular Formula: C17H21NO6
• Molecular Weight: 335.4 g/mol

Description

1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]pyrrolidine oxalate, commonly known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPP is a pyrrolidine derivative that is synthesized using a specific method and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MPP is not fully understood. However, it has been suggested that MPP may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. MPP has also been shown to increase the levels of certain neurotransmitters in the brain, which may help to alleviate the symptoms of Parkinson's disease and other neurodegenerative disorders.
Biochemical and Physiological Effects:
MPP has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells and to increase the levels of certain neurotransmitters in the brain. MPP has also been shown to have antioxidant properties, which may help to protect against oxidative stress and other forms of cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPP is its potential use in the treatment of cancer and neurodegenerative disorders. MPP has also been shown to have antioxidant properties, which may make it useful in the prevention of cellular damage. However, one of the main limitations of MPP is its potential toxicity. Further research is needed to determine the safety and efficacy of MPP in humans.

Future Directions

There are a number of future directions for research on MPP. One area of research is the development of new and more effective methods for synthesizing MPP. Another area of research is the investigation of the potential use of MPP in the treatment of other diseases and disorders, such as Alzheimer's disease and Huntington's disease. Additionally, further research is needed to determine the safety and efficacy of MPP in humans and to identify any potential side effects.

Scientific Research Applications

MPP has been extensively studied for its potential applications in various scientific fields. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. MPP has also been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.